95-04-5

Ectylurea

In Stock

• CAS RN:
• 95-04-5

• Formula:
• C7H12N2O2

• InChI:
• InChI=1S/C7H12N2O2/c1-3-5(4-2)6(10)9-7(8)11/h3H,4H2,1-2H3,(H3,8,9,10,11)/b5-3-

• InChIKey:
• QCUPYFTWJOZAOB-HYXAFXHYSA-N

• Ectylurea is discontinued (DEA controlled substance). Ectylurea is a sedative and psychotherapeutic drug.

2-Norbornene, 6-(bromomethyl)-1,2,3,7,7-pentachloro-

• CAS RN:
• 5895-04-5

• Formula:
• C8H6BrCl5

• InChI:
• InChI=1S/C8H6BrCl5/c9-2-3-1-4-5(10)6(11)7(3,12)8(4,13)14/h3-4H,1-2H2

• InChIKey:
• GNUXFLLTXMPBFV-UHFFFAOYSA-N

• 2-Norbornene, 6-(bromomethyl)-1,2,3,7,7-pentachloro-, also known as 2-Norbornene, 6-(bromomethyl)-1,2,3,7,7-pentachloro-, is a useful research compound. Its molecular formula is C8H6BrCl5 and its molecular weight is 359.3 g/mol. The purity is usually 95%.

5-Morpholin-4-ylmethyl-furan-2-carboxylic acid methyl ester

Usually In Stock

• CAS RN:
• 26095-04-5

• Formula:
• C11H15NO4

• InChI:
• InChI=1S/C11H15NO4/c1-14-11(13)10-3-2-9(16-10)8-12-4-6-15-7-5-12/h2-3H,4-8H2,1H3

• InChIKey:
• LRTOUUMXSRHMDH-UHFFFAOYSA-N

• 5-Morpholin-4-ylmethyl-furan-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.244. The purity is usually 95%.

2-Amino-1-cyclopentylethan-1-one

In Stock

• CAS RN:
• 89895-04-5

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c8-5-7(9)6-3-1-2-4-6/h6H,1-5,8H2

• InChIKey:
• OFEWIJHAUCILQY-UHFFFAOYSA-N

• 2-Amino-1-cyclopentylethan-1-one is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.187. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-ethoxynicotinamide

In Stock

• CAS RN:
• 893995-04-5

• Formula:
• C19H18N4O2S

• InChI:
• InChI=1S/C19H18N4O2S/c1-2-25-18-15(4-3-9-20-18)17(24)21-14-7-5-13(6-8-14)16-12-23-10-11-26-19(23)22-16/h3-9,12H,2,10-11H2,1H3,(H,21,24)

• InChIKey:
• ZBLISJOLTSRSNN-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-ethoxynicotinamide is a useful research compound. Its molecular formula is C19H18N4O2S and its molecular weight is 366.44. The purity is usually 95%.

N-Benzyl-6-[(but-3-yn-1-yl)oxy]hexan-1-amine

• CAS RN:
• 102295-04-5

• Formula:
• C17H25NO

• InChI:
• InChI=1S/C17H25NO/c1-2-3-14-19-15-10-5-4-9-13-18-16-17-11-7-6-8-12-17/h1,6-8,11-12,18H,3-5,9-10,13-16H2

• InChIKey:
• QIQDCZAWYRKEIK-UHFFFAOYSA-N

• N-Benzyl-6-[(but-3-yn-1-yl)oxy]hexan-1-amine is a useful research compound. Its molecular formula is C17H25NO and its molecular weight is 259.4 g/mol. The purity is usually 95%.

Ethyl 2-(2-((3-(2-(4-methylbenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 872995-04-5

• Formula:
• C26H26N6O4S

• InChI:
• InChI=1S/C26H26N6O4S/c1-3-36-26(35)19-6-4-5-7-20(19)28-23(33)16-37-24-13-12-21-29-30-22(32(21)31-24)14-15-27-25(34)18-10-8-17(2)9-11-18/h4-13H,3,14-16H2,1-2H3,(H,27,34)(H,28,33)

• InChIKey:
• LNIRIAMPONWZDM-UHFFFAOYSA-N

• Ethyl 2-(2-((3-(2-(4-methylbenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C26H26N6O4S and its molecular weight is 518.59. The purity is usually 95%.

2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid

In Stock

• CAS RN:
• 940495-04-5

• Formula:
• C18H24N2O4

• InChI:
• InChI=1S/C18H24N2O4/c1-11(2)19-16(21)12-6-5-7-13(10-12)20-17(22)14-8-3-4-9-15(14)18(23)24/h5-7,10-11,14-15H,3-4,8-9H2,1-2H3,(H,19,21)(H,20,22)(H,23,24)

• InChIKey:
• PHJYSWLLPKZPMZ-UHFFFAOYSA-N

• 2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C18H24N2O4 and its molecular weight is 332.4g/mol. The purity is usually 95%.

(R)-2-(4-((((2-((Benzo(1,3)dioxol-5-yl)oxy)pyridin-3-yl)carbonyl)amino)methyl)-3-fluorophenoxy)propionic acid

In Stock

• CAS RN:
• 445295-04-5

• Formula:
• C23H19FN2O7

• InChI:
• InChI=1S/C23H19FN2O7/c1-13(23(28)29)32-15-5-4-14(18(24)9-15)11-26-21(27)17-3-2-8-25-22(17)33-16-6-7-19-20(10-16)31-12-30-19/h2-10,13H,11-12H2,1H3,(H,26,27)(H,28,29)/t13-/m1/s1

• InChIKey:
• CNIGFESSDPOCKS-CYBMUJFWSA-N

• CP 671,305 is a potent inhibitor of phosphodiesterase 4D (PDE4D;  IC50 = 3 nM). It is selective for PDE4D over PDE4A, -B, and -C (IC50s = 310, 287, and 3,858 nM, respectively), as well as over PDE1-3 and 5 (IC50s = >5,000 nM for all). CP 671,305 inhibits release of leukotriene E4 (LTE4; ) from eosinophils (IC50 = 52 nM) and LTB4 from neutrophils (IC50 = 106 nM). In vivo, CP 671,305 inhibits antigen-induced pulmonary eosinophil influx in cynomolgus monkeys in a dose-dependent manner.
  CP-671305 is a potent and selective inhibitor of phosphodiesterase 4.
  

tert-butyl N-(2-bromo-4-methyl-1,3-thiazol-5-yl)-N-methylcarbamate

In Stock

• CAS RN:
• 1255095-04-5

• Formula:
• C10H15BrN2O2S

• InChI:
• InChI=1S/C10H15BrN2O2S/c1-6-7(16-8(11)12-6)13(5)9(14)15-10(2,3)4/h1-5H3

• InChIKey:
• ISORWAKWUMQFPW-UHFFFAOYSA-N

• Tert-butyl N-(2-bromo-4-methyl-1,3-thiazol-5-yl)-N-methylcarbamate is a useful research compound. Its molecular formula is C10H15BrN2O2S and its molecular weight is 307.21. The purity is usually 95%.

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

In Stock

• CAS RN:
• 1019095-04-5

• Formula:
• C16H21N3O5S2

• InChI:
• InChI=1S/C16H21N3O5S2/c1-11-16(12(2)19(17-11)14-7-8-25(20,21)10-14)26(22,23)18-13-5-4-6-15(9-13)24-3/h4-6,9,14,18H,7-8,10H2,1-3H3

• InChIKey:
• XWDUGUPTSIWKAS-UHFFFAOYSA-N

• 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H21N3O5S2 and its molecular weight is 399.48. The purity is usually 95%.

N2-(3,4-dimethylphenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179495-04-5

• Formula:
• C21H25ClN6O

• InChI:
• InChI=1S/C21H24N6O.ClH/c1-15-8-9-18(14-16(15)2)23-20-24-19(22-17-6-4-3-5-7-17)25-21(26-20)27-10-12-28-13-11-27;/h3-9,14H,10-13H2,1-2H3,(H2,22,23,24,25,26);1H

• InChIKey:
• GVJVTWPUUJISBT-UHFFFAOYSA-N

• N2-(3,4-dimethylphenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H25ClN6O and its molecular weight is 412.92. The purity is usually 95%.

1,1-Difluoro-3-(1-methylimidazol-2-yl)propan-2-one

In Stock

• CAS RN:
• 1564995-04-5

• Formula:
• C7H8F2N2O

• InChI:
• InChI=1S/C7H8F2N2O/c1-11-3-2-10-6(11)4-5(12)7(8)9/h2-3,7H,4H2,1H3

• InChIKey:
• IEEWNKFEEWHLGZ-UHFFFAOYSA-N

• 1,1-Difluoro-3-(1-methylimidazol-2-yl)propan-2-one is a useful research compound. Its molecular formula is C7H8F2N2O and its molecular weight is 174.151. The purity is usually 95%.

N-[4-[(4-Bromo-2,5-dimethylphenyl)sulfonylamino]phenyl]acetamide

Usually In Stock

• CAS RN:
• 2379995-04-5

• Formula:
• C16H17BrN2O3S

• InChI:
• InChI=1S/C16H17BrN2O3S/c1-10-9-16(11(2)8-15(10)17)23(21,22)19-14-6-4-13(5-7-14)18-12(3)20/h4-9,19H,1-3H3,(H,18,20)

• InChIKey:
• HEQBYJZXBUNPOE-UHFFFAOYSA-N

• N-[4-[(4-Bromo-2,5-dimethylphenyl)sulfonylamino]phenyl]acetamide is a useful research compound. Its molecular formula is C16H17BrN2O3S and its molecular weight is 397.29. The purity is usually 95%.

N-(Cyanomethyl)-4-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]-5,6-dimethylpyrimidine-2-carboxamide

Usually In Stock

• CAS RN:
• 2418595-04-5

• Formula:
• C15H22N6O

• InChI:
• InChI=1S/C15H22N6O/c1-10-11(2)18-13(15(22)17-7-6-16)19-14(10)21-8-5-12(9-21)20(3)4/h12H,5,7-9H2,1-4H3,(H,17,22)/t12-/m1/s1

• InChIKey:
• MWHMTPFUOMUKLB-GFCCVEGCSA-N

• N-(Cyanomethyl)-4-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]-5,6-dimethylpyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C15H22N6O and its molecular weight is 302.382. The purity is usually 95%.

1,3-Dimethyl-2-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404195-04-5

• Formula:
• C9H9F3O

• InChI:
• InChI=1S/C9H9F3O/c1-6-4-3-5-7(2)8(6)13-9(10,11)12/h3-5H,1-2H3

• InChIKey:
• FCSOTJCAFGULDL-UHFFFAOYSA-N

• 1,3-Dimethyl-2-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C9H9F3O and its molecular weight is 190.16 g/mol. The purity is usually 95%.

L-threo-Droxidopa-13C2,15N

In Stock

• CAS RN:
• 1276295-04-5

• Formula:
• C9H11NO5

• InChI:
• InChI=1S/C9H11NO5/c10-7(9(14)15)8(13)4-1-2-5(11)6(12)3-4/h1-3,7-8,11-13H,10H2,(H,14,15)/t7-,8+/m0/s1/i7+1,9+1,10+1

• InChIKey:
• QXWYKJLNLSIPIN-LJDYPDNASA-N

• L-threo-Droxidopa-13C2,15N, also known as L-threo-Droxidopa-13C2,15N, is a useful research compound. Its molecular formula is C9H11NO5 and its molecular weight is 216.167. The purity is usually 95%.

2-Amino-1-cyclopentylethan-1-one hydrochloride

• CAS RN:
• 53773-36-7; 89895-04-5

• Formula:
• C7H14ClNO

• InChI:
• InChI=1S/C7H13NO.ClH/c8-5-7(9)6-3-1-2-4-6;/h6H,1-5,8H2;1H

• InChIKey:
• BANYAVAMMDWLRE-UHFFFAOYSA-N

• 2-Amino-1-cyclopentylethan-1-one hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.65. The purity is usually 95%.